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Compound of Interest

Compound Name:
2-Chloro-1,3-benzothiazole-6-

carboxylic acid

Cat. No.: B1369908 Get Quote

An In-Depth Technical Guide to 3-(Trifluoromethyl)benzoyl Chloride (CAS No. 2251-65-2)

For Researchers, Scientists, and Drug Development Professionals

Foreword
This technical guide provides a comprehensive overview of 3-(Trifluoromethyl)benzoyl chloride,

a pivotal reagent in modern organic synthesis. While the initial inquiry referenced CAS number

3855-95-6, our comprehensive search indicates a likely typographical error, as the chemical

properties and applications align with CAS No. 2251-65-2. This document will, therefore, focus

on the latter, a compound distinguished by its trifluoromethyl group and its role as a versatile

building block in the creation of complex molecules. As a highly reactive acyl chloride, it serves

as a cornerstone in the synthesis of a wide array of pharmaceuticals, agrochemicals, and

specialty materials. The presence of the trifluoromethyl moiety is of particular significance, as it

can impart desirable properties such as enhanced biological activity, lipophilicity, and metabolic

stability to the target molecules. This guide will delve into its chemical and physical

characteristics, spectroscopic data, synthesis, reactivity, applications, and safety protocols,

offering a holistic resource for laboratory professionals.

Chemical and Physical Properties
3-(Trifluoromethyl)benzoyl chloride is a colorless to light yellow liquid with a pungent odor.[1][2]

[3] Its physical and chemical properties are summarized in the table below, compiled from

various chemical suppliers and databases. These properties are crucial for its handling,

storage, and application in chemical reactions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1369908?utm_src=pdf-interest
https://www.chemimpex.com/products/45366
https://wap.guidechem.com/encyclopedia/3-trifluoromethyl-benzoyl-chlo-dic10148.html
https://pubchem.ncbi.nlm.nih.gov/compound/Benzoyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1369908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 2251-65-2 [2][4][5]

Molecular Formula C₈H₄ClF₃O [2][4]

Molecular Weight 208.57 g/mol [4]

Appearance
Colorless to light yellow clear

liquid
[1][2]

Density 1.383 g/mL at 25 °C [5]

Boiling Point 184-186 °C/750 mmHg [5]

Refractive Index (n20/D) 1.477 [5]

Flash Point 113 °C (235.4 °F) - closed cup

Solubility Sparingly soluble in water [2]

Storage Temperature
Room temperature, under

nitrogen
[5]

Spectroscopic Data
Spectroscopic analysis is fundamental for the verification of the identity and purity of 3-

(Trifluoromethyl)benzoyl chloride.

¹H NMR (400 MHz, CDCl₃): The proton NMR spectrum is characterized by signals in the

aromatic region. A typical spectrum would show peaks at δ = 8.29 (s, 1H), 8.19 (d, J = 8 Hz,

1H), 7.83 (d, J = 8 Hz, 1H), and 7.55 (t, J = 8 Hz, 1H).[4]

Mass Spectrometry (MS): Mass spectral data is available for this compound, which is crucial

for confirming its molecular weight and fragmentation pattern.[6]

Infrared Spectroscopy (IR): The IR spectrum provides information about the functional

groups present in the molecule.[6]

Synthesis and Mechanism of Reactivity
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Synthesis
3-(Trifluoromethyl)benzoyl chloride can be synthesized from 3'-(trifluoromethyl)acetophenone.

One documented method involves the reaction with sulfuryl chloride (SO₂Cl₂) and sulfur

monochloride (S₂Cl₂) in the presence of pyridine and chlorobenzene.[4]

An illustrative workflow for a laboratory-scale synthesis is presented below:
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Reactants

Process

Product

3'-(Trifluoromethyl)acetophenone

Mix at Room Temperature

Pyridine Chlorobenzene S₂Cl₂ SO₂Cl₂

Add SO₂Cl₂ dropwise

Stir for 2h

Stir for 0.5h

Heat at 132°C for 15h

3-(Trifluoromethyl)benzoyl chloride

Click to download full resolution via product page

Caption: Synthesis workflow for 3-(Trifluoromethyl)benzoyl chloride.

Mechanism of Reactivity
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As an acyl chloride, 3-(Trifluoromethyl)benzoyl chloride is a potent electrophile. The carbon

atom of the carbonyl group is highly susceptible to nucleophilic attack due to the electron-

withdrawing effects of both the chlorine atom and the trifluoromethyl group on the benzene ring.

This reactivity makes it an excellent acylating agent for a variety of nucleophiles, including

alcohols, amines, and arenes, to form esters, amides, and ketones, respectively.[7]

The general mechanism for acylation is depicted below:

3-(CF₃)C₆H₄COCl

Tetrahedral Intermediate

Nucleophilic Attack

Nucleophile (Nu-H)

Acylated Product
(3-(CF₃)C₆H₄CONu)Elimination of Cl⁻

HCl

Click to download full resolution via product page

Caption: General mechanism of acylation using 3-(Trifluoromethyl)benzoyl chloride.

Applications in Research and Development
The unique properties conferred by the trifluoromethyl group make this compound a valuable

intermediate in several high-value chemical industries.

Pharmaceutical Synthesis
In the pharmaceutical sector, 3-(Trifluoromethyl)benzoyl chloride is a key building block for

active pharmaceutical ingredients (APIs). The incorporation of the CF₃ group can significantly

enhance a drug candidate's efficacy, metabolic stability, and absorption, distribution,

metabolism, and excretion (ADME) profile.[7]

Agrochemical Development
This intermediate is heavily utilized in the development of modern pesticides, herbicides, and

fungicides. The trifluoromethyl group can increase the potency and selectivity of these

agricultural chemicals.[7][2]

Specialty Chemicals and Materials Science
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Beyond life sciences, it finds applications in the synthesis of specialty chemicals, including

performance polymers, dyes, and electronic materials where specific fluorinated aromatic

structures are required to achieve desired thermal, optical, or electrical properties.[7]

The interconnectedness of its applications is visualized below:
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Caption: Application areas of 3-(Trifluoromethyl)benzoyl chloride.
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Safety, Handling, and First Aid
3-(Trifluoromethyl)benzoyl chloride is a corrosive and hazardous substance that requires

careful handling.[8]

Hazards: It causes severe skin burns and serious eye damage.[8][9] It may also cause

respiratory irritation.[9] Contact with water can liberate toxic gas.[8]

Handling: Use only outdoors or in a well-ventilated area.[9] Wear protective gloves,

protective clothing, eye protection, and face protection.[8][9] Do not breathe fumes, mist,

spray, or vapors.[9] Keep the container tightly closed in a dry, cool, and well-ventilated place,

preferably under an inert atmosphere.[8] It is incompatible with water, strong oxidizing

agents, strong acids, strong bases, and alcohols.[8]

First Aid:

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If not

breathing, give artificial respiration. Get immediate medical attention.[8][9]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water or

shower. Wash with plenty of soap and water. Get immediate medical attention.[8][9]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at least 15 minutes. Get immediate medical

attention.[8][9]

Ingestion: Rinse mouth. Do NOT induce vomiting. Call a physician immediately.[8][9]

Experimental Protocol: Amide Synthesis
This protocol provides a general procedure for the acylation of an amine with 3-

(Trifluoromethyl)benzoyl chloride to form an amide.

Materials:

3-(Trifluoromethyl)benzoyl chloride

Primary or secondary amine
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Anhydrous aprotic solvent (e.g., dichloromethane, tetrahydrofuran)

Tertiary amine base (e.g., triethylamine, pyridine)

Stir plate and magnetic stir bar

Round-bottom flask

Dropping funnel

Nitrogen or Argon gas supply

Procedure:

In a clean, dry round-bottom flask under an inert atmosphere, dissolve the amine and the

tertiary amine base in the anhydrous solvent.

Cool the solution to 0 °C using an ice bath.

Slowly add a solution of 3-(Trifluoromethyl)benzoyl chloride in the anhydrous solvent to the

stirred amine solution via a dropping funnel.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 2-4 hours, or until the reaction is complete (monitored by TLC or LC-MS).

Upon completion, quench the reaction by adding water or a saturated aqueous solution of

sodium bicarbonate.

Transfer the mixture to a separatory funnel and extract the product with an appropriate

organic solvent (e.g., ethyl acetate, dichloromethane).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate or

magnesium sulfate, filter, and concentrate under reduced pressure.

Purify the crude product by recrystallization or column chromatography to obtain the desired

amide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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